Cas no 399534-53-3 (D-Glucitol,1,4:3,6-dianhydro-2-O-(phenylmethyl)-, chloroacetate (9CI))

• Product Name: D-Glucitol,1,4:3,6-dianhydro-2-O-(phenylmethyl)-, chloroacetate (9CI)
• CAS No: 399534-53-3
• MF: C₁₅H₁₇ClO₅
• MW: 312.745484113693
• CID: 299955
• PubChem ID: 24878420
• Update Time: 2025-09-21

D-Glucitol,1,4:3,6-dianhydro-2-O-(phenylmethyl)-, chloroacetate (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Glucitol,1,4:3,6-dianhydro-2-O-(phenylmethyl)-, chloroacetate (9CI)
• [(3S,3aR,6R,6aR)-3-phenylmethoxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl] 2-chloroacetate
• SCHEMBL22034464
• 1,4:3,6-Dianhydro-2-O-benzyl-5-O-(chloroacetyl)-D-glucitol
• 5-Chloroacetoxy-2-benzyloxyisosorbide
• 399534-53-3
• 5-Chloroacetyl-2-benzylisosorbide
• DTXSID00746476
• (3R,3AR,6S,6aR)-6-(benzyloxy)hexahydrofuro[3,2-b]furan-3-yl 2-chloroacetate

• MDL： MFCD03093964
• Inchi： 1S/C15H17ClO5/c16-6-13(17)21-12-9-20-14-11(8-19-15(12)14)18-7-10-4-2-1-3-5-10/h1-5,11-12,14-15H,6-9H2/t11-,12+,14+,15+/m0/s1
• InChI Key： YLHIRNODFBHYME-CTHBEMJXSA-N
• SMILES： ClCC(=O)O[C@@H]1CO[C@@H]2[C@H](CO[C@@H]21)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 312.0764513g/mol
• Monoisotopic Mass: 312.0764513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.316 g/mL at 25 °C(lit.)
• Boiling Point: 343-344 °C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.537(lit.)
• Optical Activity: [α]20/D +103.5°, c = 1 in THF

D-Glucitol,1,4:3,6-dianhydro-2-O-(phenylmethyl)-, chloroacetate (9CI) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furofurans Isosorbides